Cas no 921796-79-4 (2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921796-79-4
• MF: C₂₀H₁₆N₂O₄S
• MW: 380.417043685913
• CID: 5833013
• PubChem ID: 41644896
• Update Time: 2025-06-13

2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 2-methoxy-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide
• SR-01000911355-1
• 921796-79-4
• AKOS024631333
• SR-01000911355
• F2252-0085
• 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C20H16N2O4S/c1-24-15-8-4-3-7-13(15)19(23)22-20-21-14(11-27-20)17-10-12-6-5-9-16(25-2)18(12)26-17/h3-11H,1-2H3,(H,21,22,23)
• InChI Key： RGTGCVHHCNSRMB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OC)=C3O2)=CS1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 380.08307817g/mol
• Monoisotopic Mass: 380.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

2-Methoxy-N-4-(7-Methoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-ylbenzamide: A Comprehensive Overview

2-Methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 921796-79-4) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, often referred to by its systematic name, is a derivative of benzofuran and thiazole, two heterocyclic rings that are known for their diverse biological activities. The presence of these rings, along with the methoxy and amide functionalities, contributes to the compound's unique pharmacological properties.

The chemical structure of 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide is characterized by a central thiazole ring linked to a benzofuran moiety through an amide bond. The methoxy groups on both the benzofuran and the benzene ring add to the compound's hydrophobicity and electronic properties, which are crucial for its biological interactions. The amide group, on the other hand, provides a site for hydrogen bonding and can influence the compound's solubility and stability.

Recent studies have highlighted the potential of 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide in various therapeutic applications. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide has also been studied in detail. It has been found to have good oral bioavailability and a favorable distribution profile, making it a promising candidate for further development as an oral medication. However, like many small molecules, it faces challenges related to metabolic stability and potential drug-drug interactions. Ongoing research is focused on optimizing these properties to enhance its therapeutic potential.

Safety and toxicity assessments are critical components of drug development. Initial studies on 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide have shown that it has a favorable safety profile at therapeutic doses. However, more extensive toxicological evaluations are necessary to ensure its safety in long-term use. These assessments will include studies on genotoxicity, carcinogenicity, and reproductive toxicity.

The future prospects for 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide are promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions, including chronic inflammatory diseases and cancer. If these trials yield positive results, this compound could become an important addition to the arsenal of therapeutic agents available to clinicians.

In conclusion, 2-methoxy-N-4-(7-methoxy-1-benzofuran-2-y l)-1 ,3-th iazol - 2 - ylbe nza mi de (CAS No. 9 2 1 7 96 - 79 - 4) represents a significant advancement in medicinal chemistry due to its unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research with the potential to improve patient outcomes in various diseases.